(Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: N-(oxolan-2-ylmethyl)-1-pyridin-2-ylethanamine
• InChI: InChI=1S/C12H18N2O/c1-10(12-6-2-3-7-13-12)14-9-11-5-4-8-15-11/h2-3,6-7,10-11,14H,4-5,8-9H2,1H3
• InChI Key: OULQZVBTRXTMRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)NCC2CCCO2

Description

(Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine ( 1020969-13-4) is an organic compound with the molecular formula C12H18N2O and a molecular weight of 206.28 . This chemical serves as a valuable intermediate in medicinal chemistry research, particularly in the design and synthesis of novel compounds targeting G-protein coupled receptors (GPCRs) . Structural analogues featuring similar pyridyl and amine substructures are investigated as potent and selective agonists for central nervous system (CNS) targets, such as the orphan receptor GPR88, which is a potential therapeutic target for disorders like addiction, Parkinson's disease, and schizophrenia . Researchers utilize this compound and its derivatives to explore structure-activity relationships (SAR), with a focus on optimizing pharmacological potency and improving drug-like properties, including brain permeability . The compound is provided with a minimum purity of 97% . Intended Use: This product is provided for chemical and pharmaceutical research purposes in a laboratory setting only. It is strictly labeled as "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions and refer to the Safety Data Sheet (SDS) for detailed hazard information.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine typically involves the reaction of oxolane derivatives with pyridine derivatives under controlled conditions. One common method includes the use of a gold(I) complex as a catalyst and iodine(III) as an oxidizing agent . The reaction proceeds through the difunctionalization of a double bond, leading to the formation of the desired N-heterocycle with an O-substituent.

Industrial Production Methods

the principles of green chemistry and atom-economical methods are often employed to ensure efficient and environmentally friendly synthesis .

Chemical Reactions Analysis

Types of Reactions

(Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the pyridine ring, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

(Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and catalysts

Mechanism of Action

The mechanism of action of (Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Comparisons

The table below highlights structural similarities and differences between the target compound and analogs:

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Evidence ID
(Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine	Oxolane (tetrahydrofuran), pyridin-2-yl	C₁₂H₁₈N₂O	206.28	12, 17
1-(Oxolan-2-yl)ethylamine	Oxolane (ethyl-linked), pyridin-2-yl	C₁₂H₁₈N₂O	206.28	12
(Oxolan-2-ylmethyl)[2-(pyridin-2-yl)ethyl]amine	Oxolane, pyridin-2-yl (ethyl linkage at C2)	C₁₂H₁₈N₂O	206.28	17
4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline (Lb)	Chlorophenyl, pyridin-2-yl	C₁₃H₁₂ClN₂	231.71	2
1-[1-(Pyridin-2-yl)ethyl]piperidin-4-amine dihydrochloride	Piperidine, pyridin-2-yl	C₁₂H₂₁Cl₂N₃	278.22	13
6WZU-1 (SARS-CoV-2 PLpro inhibitor)	Multi-substituted piperidine/pyridinyl/naphthyridine	C₂₉H₃₈N₆	482.67	6, 9

Key Observations :

• Pyridinyl Positioning : The pyridin-2-yl group is conserved across all analogs, suggesting its role in π-π stacking or metal coordination. However, linkage to oxolane vs. piperidine () or chlorophenyl () alters electronic and steric profiles.
• Oxolane vs. Piperidine : The oxolane ring () offers a polar oxygen atom for hydrogen bonding, whereas piperidine () provides basicity and conformational flexibility.
• Bulk and Solubility : The chlorophenyl group in Lb () increases hydrophobicity, while oxolane derivatives balance lipophilicity with moderate polarity.

Physicochemical Properties

Property	(Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine	4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline (Lb)	1-[1-(Pyridin-2-yl)ethyl]piperidin-4-amine
LogP (Predicted)	~1.5 (moderately lipophilic)	~2.8 (hydrophobic due to Cl)	~1.2 (basic amine enhances solubility)
Hydrogen-Bond Donors	1 (-NH)	1 (-NH)	2 (-NH₂)
Hydrogen-Bond Acceptors	3 (O from oxolane, N from pyridine and amine)	2 (N from pyridine and amine)	3 (N from pyridine, amine, and piperidine)

Insights :

• The oxolane ring enhances solubility compared to Lb’s chlorophenyl group but reduces it relative to piperidine-based amines ().
• The target compound’s single hydrogen-bond donor may limit protein interactions compared to 6WZU-1’s multiple binding motifs ().

Biological Activity

(Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine is a compound characterized by a unique structural framework that includes an oxolane (tetrahydrofuran) ring and a pyridine moiety. This combination of functional groups has garnered interest in medicinal chemistry due to its potential biological activities, particularly in pharmacology.

The molecular formula of (Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine is $C_{12}H_{18}N_2O$, with a molecular weight of approximately 206.284 g/mol. The compound's structure allows for various chemical interactions, which may influence its biological activity.

Biological Activity Overview

Preliminary studies indicate that (Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine may interact with various biological targets, including enzymes and receptors. The following sections detail specific biological activities, mechanisms of action, and relevant case studies.

The biological activity of (Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine is thought to arise from its ability to bind to specific receptors and enzymes. For instance, compounds with similar structural features have been explored for their roles as:

• Adenosine Receptor Modulators : The compound may exhibit affinity for adenosine receptors, which are implicated in numerous physiological processes including cardiovascular regulation and neurotransmission .
• Enzyme Inhibitors : There is potential for this compound to inhibit key enzymes involved in metabolic pathways. Similar compounds have shown inhibitory effects on enzymes such as phosphodiesterases .

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of compounds related to (Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine:

• Adenosine Receptor Studies :
  • Research has indicated that similar pyridine-containing compounds can act as selective agonists or antagonists at adenosine receptors. For example, CGS21680, a known A2A receptor agonist, has been shown to have significant effects on cardiovascular function and neurotransmitter release .
• Inhibition Studies :
  • In a screening assay for enzyme inhibitors, compounds structurally similar to (Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine demonstrated varying degrees of inhibition against specific targets at concentrations ranging from 1 μM to 50 μM. These findings suggest a promising avenue for further exploration in drug development .

Comparative Analysis

The following table compares (Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine with structurally related compounds:

Compound Name	Structural Features	Biological Activity
(Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine	Oxolane and pyridine rings	Potential adenosine receptor modulator
N-(oxolan-2-ylmethyl)pyridin-4-amine	Different pyridine substitution pattern	Varies based on substitution
Pyridinyl-substituted amines	Varying alkyl or aryl substituents	Diverse biological activities

Q & A

Q. What are the optimal synthetic routes for preparing (Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine?

The synthesis typically involves multi-step reactions, starting with functionalization of pyridine and oxolane derivatives. A common approach includes:

• Alkylation/Amine Coupling : Reacting a pyridine-2-yl ethylamine precursor with an oxolan-2-ylmethyl halide under basic conditions (e.g., NaH or K₂CO₃) in solvents like DMF or toluene .
• Catalytic Methods : Palladium or copper catalysts may facilitate C-N bond formation, particularly for sterically hindered intermediates .
• Purification : Techniques such as column chromatography or recrystallization ensure high purity. Reaction conditions (temperature, inert atmosphere) are critical to minimize by-products .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• NMR Spectroscopy : ¹H and ¹³C NMR are essential for confirming the amine linkage and substituent positions. For example, shifts in the pyridine ring protons (δ 8.0–8.5 ppm) and oxolane methylene protons (δ 3.5–4.0 ppm) are diagnostic .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns.
• IR Spectroscopy : Identifies functional groups like N-H stretches (~3300 cm⁻¹) and C-N vibrations .

Advanced Research Questions

Q. How can X-ray crystallography resolve structural ambiguities in (Oxolan-2-ylmethyl)[1-(pyridin-2-yl)ethyl]amine?

• Data Collection : High-resolution single-crystal X-ray diffraction (SCXRD) is performed using synchrotron radiation or laboratory sources.
• Refinement : SHELXL (part of the SHELX suite) refines structural parameters, including bond lengths, angles, and torsional conformations. For example, the dihedral angle between the pyridine and oxolane rings can clarify steric interactions .
• Validation : Crystallographic data (e.g., R-factor < 0.05) and residual electron density maps ensure accuracy .

Q. How should researchers address conflicting data between NMR and computational models?

• Cross-Validation : Compare experimental NMR chemical shifts with density functional theory (DFT)-calculated shifts (e.g., using B3LYP/6-31G* basis sets). Discrepancies may indicate dynamic effects (e.g., rotameric equilibria) .
• Solvent Effects : Simulate NMR spectra in explicit solvent models (e.g., COSMO-RS) to account for solvation shifts.
• Dynamic NMR : Variable-temperature experiments can reveal conformational flexibility not captured by static models .

Q. What computational strategies predict the biological activity of this compound?

• Molecular Docking : Screen against targets like kinases or GPCRs using AutoDock Vina or Schrödinger Suite. Pyridine and oxolane moieties may engage in π-π stacking or hydrogen bonding .
• QSAR Modeling : Correlate structural descriptors (e.g., logP, polar surface area) with activity data from analogous compounds .
• MD Simulations : Assess binding stability over time (e.g., 100 ns trajectories) to identify key residue interactions .

Data Contradiction and Optimization

Q. How can contradictory reactivity data in amine functionalization be resolved?

• Reaction Monitoring : Use in situ techniques like FTIR or LC-MS to track intermediate formation and side reactions.
• Condition Screening : Optimize catalysts (e.g., Pd vs. Cu), solvents (polar aprotic vs. ethers), and temperatures to suppress undesired pathways .
• Isolation of By-Products : Characterize minor components via preparative HPLC to identify competing mechanisms (e.g., over-alkylation) .

Q. What strategies improve yield in multi-step syntheses of this compound?

• Protection/Deprotection : Temporarily block reactive sites (e.g., using Boc groups for amines) to prevent side reactions .
• Flow Chemistry : Continuous reactors enhance mixing and heat transfer, improving reproducibility in sensitive steps .
• Design of Experiments (DoE) : Statistically optimize variables (e.g., stoichiometry, reaction time) to maximize efficiency .

Biological and Material Applications

Q. What in vitro assays are suitable for evaluating this compound's biological potential?

• Enzyme Inhibition : Test against targets like acetylcholinesterase or cytochrome P450 using fluorometric assays .
• Cell Viability : Screen in cancer cell lines (e.g., MTT assay) to assess cytotoxicity.
• Receptor Binding : Radioligand displacement assays quantify affinity for receptors (e.g., serotonin receptors) .

Q. How does the oxolane moiety influence material properties in coordination chemistry?

• Ligand Design : The oxolane oxygen can act as a weak donor, modifying metal complex geometries (e.g., octahedral vs. tetrahedral) .
• Solubility : The ether group enhances solubility in polar solvents, aiding catalyst design for homogeneous reactions .